Cas no 1938-82-5 (2,7-Naphthalenedisulfonicacid, 3-[2-(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxy-)

• Product name: 2,7-Naphthalenedisulfonicacid, 3-[2-(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxy-
• CAS No: 1938-82-5
• MF: C₁₆H₁₂N₂O₁₁PS₂Cl
• MW: 538.83008
• CID: 228348
• PubChem ID: 135702963

2,7-Naphthalenedisulfonicacid, 3-[2-(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxy-
• 3-[(4-chloro-2-phosphonophenyl)hydrazinylidene]-5-hydroxy-4-oxonaphthalene-2,7-disulfonic acid
• 3-[(4-Chloro-2-phosphonophenyl)azo]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid
• DTXSID70723799
• 3-[(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• AKOS015902830
• 3-[2-(4-Chloro-2-phosphonophenyl)hydrazinylidene]-5-hydroxy-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
• Chlorophosphonazo I
• FT-0697052
• 1938-82-5
• SCHEMBL16143776

• MDL： MFCD09753071
• Inchi： InChI=1S/C16H12ClN2O11PS2/c17-8-1-2-10(12(5-8)31(22,23)24)18-19-15-13(33(28,29)30)4-7-3-9(32(25,26)27)6-11(20)14(7)16(15)21/h1-6,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30)/b19-18+
• InChI Key： MEAUOUSSRBVKRD-VHEBQXMUSA-N
• SMILES： C1=CC(=C(C=C1Cl)P(=O)(O)O)/N=N/C2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)O)O

Computed Properties

• Exact Mass: 755.89588
• Monoisotopic Mass: 537.9308662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 248Ų

Experimental Properties

• Density: 2.03±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (260 g/l) (25 º C),
• PSA: 313.7
• LogP: 3.22300